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Compound of Interest

3-Methoxy-4-prop-2-ynyloxy-
Compound Name:
benzaldehyde

Cat. No.: B1351543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological applications of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde. The
information is curated for professionals in the fields of chemical research and drug
development, with a focus on structured data, detailed experimental protocols, and visual
representations of key processes.

Core Chemical Properties

3-Methoxy-4-prop-2-ynyloxy-benzaldehyde, a derivative of vanillin, is a versatile organic
compound with potential applications in medicinal chemistry and materials science. Its
chemical structure incorporates a reactive propargyl group, making it a valuable precursor for
the synthesis of more complex molecules through reactions like click chemistry.

Physicochemical Data

The fundamental physicochemical properties of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula C11H1003 [1]
Molecular Weight 190.19 g/mol [1]

CAS Number 5651-83-2 [1]
Melting Point 95 °C

Physical Form Solid [2]
Purity Typically 295% [2]

Storage Temperature

2-8°C under an inert

[2]

atmosphere

Solubility

Soluble in organic solvents like 3]
acetone

Spectral Data

The following table summarizes the key spectral data for 3-Methoxy-4-prop-2-ynyloxy-

benzaldehyde, which are crucial for its identification and characterization.

Spectrum Type

Data

1H NMR (CDCls)

5 9.87 (s, 1H), 7.52-7.39 (m, 2H), 7.14 (d, J =
8.1 Hz, 1H), 4.86 (d, J = 2.3 Hz, 2H), 3.94 (s,
3H), 2.56 (t, J = 2.4 Hz, 1H)[3]

13C NMR

A reference to the availability of the 13C NMR

spectrum is available.[1][4]

IR, Mass Spec.

Spectral data is available from chemical

suppliers and databases.[4]

Synthesis Protocol

The synthesis of 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is typically achieved through

the Williamson ether synthesis, starting from the readily available 4-hydroxy-3-
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methoxybenzaldehyde (vanillin).

Experimental Methodology

Materials:

4-hydroxy-3-methoxybenzaldehyde (1 equivalent)

Potassium carbonate (K2COs) (1.3 equivalents)

Propargyl bromide (1.6 equivalents)

Acetone

Procedure:

Dissolve 4-hydroxy-3-methoxybenzaldehyde (1 equivalent, e.g., 6.58 mmol, 1 g) in acetone
(e.g., 16 mL) in a round-bottom flask.[3]

e Add potassium carbonate (1.3 equivalents, e.g., 8.55 mmol, 1.181 g) to the solution.[3]

e Add propargyl bromide (1.6 equivalents, e.g., 10.52 mmol, 0.800 mL) to the reaction mixture.
[3]

 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography.

o Upon completion, filter the reaction mixture to remove the inorganic salts.
o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

e The crude product can be used without further purification for many applications.[3] A yield of
approximately 93% has been reported for the crude product.[3]

Potassium Carbonate
Propargyl Bromide
Acetone

Williamson Ether Synthesis
(Stirring at room temperature)

3-Methoxy-4-prop-2-ynyloxy-benzaldehyde
(Crude product)

Filtration to remove salts
Solvent evaporation

[4-hydroxy-S-methoxybenzaldehyde
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Caption: Synthesis workflow for 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde.

Biological Activity and Potential Applications

While 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde itself is primarily a synthetic intermediate,
its derivatives have shown promise as biologically active agents, particularly in the context of
neurodegenerative diseases.

Antioxidant and Neuroprotective Properties of
Derivatives

A study focused on the design and synthesis of new antioxidant and neuroprotective
multitarget-directed ligands utilized 3-Methoxy-4-prop-2-ynyloxy-benzaldehyde as a key
building block.[3] The rationale behind its use lies in the ability of the propargyloxy group to be
further functionalized to create compounds that can potentially block calcium channels, a
mechanism relevant to neuroprotection.

Experimental Protocol for Biological Evaluation (General approach from related studies):

Cell Culture: Primary rat cortical cells or relevant neuronal cell lines (e.g., SH-SY5Y) are
cultured under standard conditions.

« Induction of Neurotoxicity: Neurotoxicity is induced using agents like glutamate or N-methyl-
D-aspartate (NMDA) to mimic excitotoxic conditions, or hydrogen peroxide to induce
oxidative stress.

o Treatment: Cells are pre-treated with the synthesized derivatives of 3-Methoxy-4-prop-2-
ynyloxy-benzaldehyde for a specific duration before the addition of the neurotoxic agent.

o Cell Viability Assays: Cell viability is assessed using standard assays such as the MTT (3-
(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or PrestoBlue assay to quantify
the protective effects of the compounds.

o Measurement of Reactive Oxygen Species (ROS): Intracellular ROS levels are measured
using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).
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» Western Blot Analysis: To investigate the underlying signaling pathways, protein expression
levels of key markers (e.g., phosphorylated ERK, CREB) are analyzed by Western blotting.

Hypothesized Neuroprotective Signaling Pathway

Based on the antioxidant properties of its derivatives and general mechanisms of
neuroprotection, a potential signaling pathway can be hypothesized. The antioxidant nature of
these compounds could lead to the activation of pro-survival signaling cascades, such as the
ERK-CREB pathway, which is known to be involved in neuronal survival and plasticity.
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Caption: Hypothesized neuroprotective signaling pathway for antioxidant derivatives.

Conclusion

3-Methoxy-4-prop-2-ynyloxy-benzaldehyde is a valuable chemical entity with well-defined
properties and a straightforward synthetic route. Its significance is amplified by its utility as a
scaffold in the development of novel therapeutic agents, particularly those targeting oxidative
stress and neurotoxicity. The information presented in this guide serves as a foundational
resource for researchers and professionals engaged in the exploration of this compound and
its derivatives for various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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